Cas no 865591-37-3 (1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine)

• Product Name: 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine
• CAS No: 865591-37-3
• MF: C₁₇H₁₈Cl₂N₂O₃S
• MW: 401.307421207428
• CID: 6348691
• PubChem ID: 2137803
• Update Time: 2025-05-19

1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine
• 1-(2,5-dichlorophenyl)-4-((4-methoxyphenyl)sulfonyl)piperazine
• AP-263/41946806
• 865591-37-3
• VU0489213-1
• 1-(2,5-dichlorophenyl)-4-(4-methoxyphenyl)sulfonylpiperazine
• AKOS016385956
• SR-01000012512-1
• 1-(2,5-dichlorophenyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine
• SR-01000012512
• F1406-0087

• Inchi： 1S/C17H18Cl2N2O3S/c1-24-14-3-5-15(6-4-14)25(22,23)21-10-8-20(9-11-21)17-12-13(18)2-7-16(17)19/h2-7,12H,8-11H2,1H3
• InChI Key： TUDYYPFEDFPCQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1CCN(CC1)S(C1C=CC(=CC=1)OC)(=O)=O)Cl

Computed Properties

• Exact Mass: 400.0415190g/mol
• Monoisotopic Mass: 400.0415190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine

Chemical Profile of 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine (CAS No. 865591-37-3)

1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine, identified by its CAS number 865591-37-3, is a sophisticated organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of piperazine derivatives, which are well-known for their broad spectrum of biological activities. The presence of both chloro and methoxy substituents on the aromatic rings, combined with the sulfonamide functional group, contributes to its distinct chemical profile and potential therapeutic applications.

The molecular structure of 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine features a piperazine ring linked to a 2,5-dichlorophenyl group at the 1-position and a 4-methoxybenzenesulfonyl group at the 4-position. This arrangement creates a molecule with multiple sites for interaction with biological targets, making it a promising candidate for further investigation in drug discovery. The dichlorophenyl moiety is known to enhance lipophilicity and binding affinity, while the methoxybenzenesulfonyl group introduces a polar, charged moiety that can interact with negatively charged residues in proteins.

In recent years, there has been significant interest in developing novel piperazine-based compounds for their potential as pharmacological agents. The sulfonamide group in 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine is particularly noteworthy, as sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound may confer unique biological activities that differentiate it from other sulfonamide derivatives.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The structural features of 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine make it a versatile building block that can be modified to target various biological pathways. For instance, modifications at the piperazine ring could alter its solubility and metabolic stability, while changes to the aromatic rings could fine-tune its binding interactions with biological targets.

Recent studies have begun to explore the pharmacological profile of 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine. Initial in vitro assays have shown that this compound exhibits promising activity against certain enzymatic targets, suggesting its potential as a lead compound for further development. Additionally, computational modeling studies have been conducted to predict how this molecule might interact with proteins involved in disease pathways. These studies provide valuable insights into the compound's mechanism of action and help guide future synthetic modifications.

The synthesis of 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the introduction of the dichlorophenyl group onto the piperazine ring followed by sulfonylation with 4-methoxybenzenesulfonyl chloride. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to enhance efficiency and selectivity. The development of efficient synthetic routes is crucial for scaling up production and conducting further pharmacological studies.

From a regulatory perspective, 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine must meet stringent quality standards before it can be considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for characterizing its purity and confirming its identity. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely.

The potential applications of 1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals where similar structural motifs are valued for their biological activity. Furthermore, research into its environmental impact is ongoing to assess its biodegradability and potential ecological effects.

In conclusion,1-(2,5-dichlorophenyl)-4-(4-methoxybenzenesulfonyl)piperazine (CAS No. 865591-37-3) represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activities. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent or intermediate in drug development. As our understanding of molecular interactions continues to grow, this compound stands out as a valuable asset in the quest for novel pharmaceuticals.